Cas no 61469-00-9 (trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid)

Technical Introduction: trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid is a cyclohexane derivative featuring a para-methoxybenzoyl substituent and a carboxylic acid functional group in a trans configuration. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its rigid cyclohexane backbone, which can influence stereochemical outcomes in reactions. The methoxybenzoyl moiety enhances its utility as an intermediate for further functionalization, while the carboxylic acid group provides a handle for derivatization or conjugation. Its well-defined stereochemistry makes it valuable for studies requiring precise molecular geometry. Suitable for applications in medicinal chemistry and material science, this compound offers a balance of reactivity and stability under controlled conditions.

trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid structure

61469-00-9 structure

Product name:trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid

CAS No:61469-00-9

MF:C₁₅H₁₈O₄

MW:262.301024913788

CID:478185

PubChem ID:24722473

trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarboxylic acid, 4-(4-methoxybenzoyl)-, trans-
- MFCD01319772
- cis-4-(4-Methoxybenzoyl)cyclohexanecarboxylicacid
- 4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid
- cis-4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid
- cis-4-(4-Methoxybenzoyl)cyclohexanecarboxylic acid
- MFCD01311337
- AKOS016017453
- 61469-00-9
- 61468-99-3
- TRANS-4-(4-METHOXYBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
- AKOS016017372
- trans-4-(4-Methoxybenzoyl)cyclohexanecarboxylic acid
- trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid
- MDL： MFCD01319772
- Inchi： InChI=1S/C15H18O4/c1-19-13-8-6-11(7-9-13)14(16)10-2-4-12(5-3-10)15(17)18/h6-10,12H,2-5H2,1H3,(H,17,18)/t10-,12-
- InChI Key： ZCOFSVWMFCGXFR-UMSPYCQHSA-N
- SMILES： COC1=CC=C(C=C1)C(=O)[C@H]2CC[C@@H](CC2)C(=O)O

Computed Properties

Exact Mass: 262.12054
Monoisotopic Mass: 262.12050905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6Å²
XLogP3: 2.3

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 461.9±35.0 °C at 760 mmHg
Flash Point: 173.5±19.4 °C
PSA: 63.6
Vapor Pressure: 0.0±1.2 mmHg at 25°C

trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	T082085-500mg	trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid	61469-00-9		500mg	$ 975.00	2022-06-03
TRC	T082085-250mg	trans-4-(4-Methoxybenzoyl)cyclohexane-1-carboxylic acid	61469-00-9		250mg	$ 585.00	2022-06-03
Fluorochem	201261-1g	trans-4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid	61469-00-9	>95%	1g	￡749.00	2022-03-01
Crysdot LLC	CD12054747-1g	trans-4-(4-Methoxybenzoyl)cyclohexanecarboxylic acid	61469-00-9	97%	1g	$545	2024-07-24
Fluorochem	201261-5g	trans-4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid	61469-00-9	>95%	5g	￡2448.00	2022-03-01
Fluorochem	201261-2g	trans-4-(4-methoxybenzoyl)cyclohexane-1-carboxylic acid	61469-00-9	>95%	2g	￡1362.00	2022-03-01
Crysdot LLC	CD12054747-5g	trans-4-(4-Methoxybenzoyl)cyclohexanecarboxylic acid	61469-00-9	97%	5g	$1584	2024-07-24